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Compound of Interest

Compound Name: 1-methylcyclobutan-1-ol

Cat. No.: B3049299 Get Quote

Introduction

1-Methylcyclobutan-1-ol is a saturated cyclic alcohol with applications as a building block in

the synthesis of more complex organic molecules, including pharmaceuticals and

agrochemicals.[1] Its unique structure, featuring a cyclobutane ring with a methyl and a

hydroxyl group on the same carbon, makes it a valuable intermediate in organic synthesis.[1][2]

This document provides a detailed protocol for the laboratory-scale preparation of 1-
methylcyclobutan-1-ol via the Grignard reaction of cyclobutanone with methylmagnesium

bromide.[3]

Chemical Properties

Property Value

Molecular Formula C₅H₁₀O

Molecular Weight 86.13 g/mol [1][4][5][6]

CAS Number 20117-47-9[1][4][5][6]

Appearance Colorless liquid[2]

IUPAC Name 1-methylcyclobutan-1-ol[4]
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Reaction Scheme:

Reactants

Reagents/Solvents

Cyclobutanone 1-Methylcyclobutan-1-ol+ MeMgBr / Et2O

Methylmagnesium
Bromide (MeMgBr) Aqueous HCl Workup

Diethyl Ether
(Et2O)

Aqueous HCl
(Workup)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 1-methylcyclobutan-1-ol.

Materials and Reagents:
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Reagent
Molar Mass ( g/mol
)

Quantity Moles (mmol)

Cyclobutanone 70.09 5.0 g 71.3

3M Methylmagnesium

Bromide in Diethyl

Ether

- 47.6 mL 143

Diethyl Ether

(anhydrous)
74.12 400 mL -

1N Hydrochloric Acid

(HCl)
36.46 As needed -

Sodium Sulfate

(Na₂SO₄, anhydrous)
142.04 As needed -

Equipment:

500 mL three-necked round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: A 500 mL three-necked round-bottom flask equipped with a magnetic stir

bar, a dropping funnel, and a nitrogen inlet is charged with a solution of cyclobutanone (5.0

g, 71.3 mmol) in 400 mL of anhydrous diethyl ether.
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Grignard Addition: The flask is cooled to 0°C using an ice bath. 47.6 mL of a 3 M solution of

methylmagnesium bromide in diethyl ether (143 mmol) is added dropwise to the stirred

solution over a period of 30 minutes.

Reaction: The resulting mixture is stirred at 0°C for 3 hours.

Quenching: The reaction mixture is carefully poured into a beaker containing crushed ice and

an excess of cold 1N hydrochloric acid.

Extraction: The mixture is transferred to a separatory funnel, and the layers are separated.

The aqueous layer is extracted twice with diethyl ether.

Drying and Filtration: The combined organic layers are dried over anhydrous sodium sulfate

(Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Product: The final product, 1-methylcyclobutan-1-ol, is obtained as a colorless oil (6.1 g,

70.8 mmol, 99% yield).[3]
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(Product)
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Caption: Workflow for the synthesis of 1-methylcyclobutan-1-ol.
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Characterization Data
¹H NMR (500 MHz, CDCl₃):

Chemical Shift (δ) Multiplicity Integration Assignment

2.17 - 1.97 m 4H -CH₂-

1.90 - 1.67 m 2H -CH₂-

1.61 - 1.47 m 1H -OH

1.39 t, J=0.8 Hz 3H -CH₃

Note: The ¹H NMR data is consistent with the structure of 1-methylcyclobutan-1-ol.[3]

Safety Precautions
Flammability: Diethyl ether is highly flammable. All operations should be conducted in a well-

ventilated fume hood, away from ignition sources.[4]

Grignard Reagents: Methylmagnesium bromide is a reactive and moisture-sensitive reagent.

Anhydrous conditions must be maintained throughout the reaction.

Corrosivity: Hydrochloric acid is corrosive. Appropriate personal protective equipment

(gloves, safety glasses) should be worn.

General Hazards: 1-Methylcyclobutan-1-ol is harmful if swallowed and causes skin and

serious eye irritation. It may also cause respiratory irritation.[4]

Alternative Synthetic Routes
While the Grignard reaction with methylmagnesium bromide is a high-yielding and

straightforward method, other synthetic approaches to 1-methylcyclobutan-1-ol have been

reported. These include:

Reaction of cyclobutanone with methyllithium.[3]

Hydration of methylenecyclobutane.[3]
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Reduction of 1-methylcyclobutanone using reagents like sodium borohydride.[1]

The choice of synthetic route may depend on the availability of starting materials and the

desired scale of the reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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